1-ethynyl-1-methanesulfonylcyclobutane
Overview
Description
1-ethynyl-1-methanesulfonylcyclobutane (EMS-CB) is an organic compound that has been used in a variety of scientific and research applications. EMS-CB is a cyclic compound with a molecular formula of C5H8OS and a molecular weight of 104.17 g/mol. EMS-CB is a colorless, odorless, and volatile liquid at room temperature. It is soluble in water and organic solvents, and has a boiling point of 101-102°C.
Scientific Research Applications
1-ethynyl-1-methanesulfonylcyclobutane has been used in a variety of scientific research applications. It has been used in the synthesis of chiral cyclobutane derivatives, as well as in the synthesis of other organic compounds. It has also been used in the synthesis of polymers and as a reagent in the synthesis of peptides. Additionally, 1-ethynyl-1-methanesulfonylcyclobutane has been used in the synthesis of heterocyclic compounds and in the synthesis of organophosphates.
Mechanism of Action
1-ethynyl-1-methanesulfonylcyclobutane is an organic compound that can be used to synthesize a variety of other organic compounds. It is typically used as a reagent in organic synthesis, meaning that it reacts with other molecules to form new molecules. The exact mechanism of action of 1-ethynyl-1-methanesulfonylcyclobutane is not well understood, but it is believed to involve the formation of a cyclobutane ring, which is then used as a template for further reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-ethynyl-1-methanesulfonylcyclobutane are not well understood. However, it is believed that 1-ethynyl-1-methanesulfonylcyclobutane does not have any significant toxicological effects. Additionally, 1-ethynyl-1-methanesulfonylcyclobutane is not believed to be mutagenic or carcinogenic.
Advantages and Limitations for Lab Experiments
The advantages of using 1-ethynyl-1-methanesulfonylcyclobutane in laboratory experiments include its low cost, its low toxicity, and its ability to be used in a variety of reactions. Additionally, 1-ethynyl-1-methanesulfonylcyclobutane is relatively easy to handle and is not corrosive. The main limitation of using 1-ethynyl-1-methanesulfonylcyclobutane in laboratory experiments is that it is not very soluble in water, which can limit its use in certain reactions.
Future Directions
For the use of 1-ethynyl-1-methanesulfonylcyclobutane include its use in the synthesis of more complex organic compounds, such as peptides and heterocyclic compounds. Additionally, 1-ethynyl-1-methanesulfonylcyclobutane could be used in the synthesis of polymers or other materials for use in biomedical applications. Additionally, 1-ethynyl-1-methanesulfonylcyclobutane could be used in the synthesis of new pharmaceuticals or other drugs. Finally, 1-ethynyl-1-methanesulfonylcyclobutane could be used in the synthesis of new catalysts or other materials for use in industrial processes.
Synthesis Methods
1-ethynyl-1-methanesulfonylcyclobutane is synthesized by the reaction of ethynylmethanesulfonate and cyclobutene. This reaction is typically conducted in an inert atmosphere, such as nitrogen or argon, and is typically catalyzed by a base, such as sodium hydroxide. The reaction is typically carried out at temperatures between 40-60°C and is typically completed in 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-ethynyl-1-methanesulfonylcyclobutane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclobutane", "Methanesulfonyl chloride", "Sodium ethynide", "Diethyl ether", "Sodium sulfate", "Magnesium sulfate", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Cyclobutane is reacted with methanesulfonyl chloride in the presence of a base such as sodium bicarbonate to form 1-methanesulfonylcyclobutane.", "Step 2: 1-methanesulfonylcyclobutane is then reacted with sodium ethynide in diethyl ether to form 1-ethynyl-1-methanesulfonylcyclobutane.", "Step 3: The resulting product is then washed with water and dried over sodium sulfate and magnesium sulfate to obtain the final product." ] } | |
CAS RN |
2624141-02-0 |
Product Name |
1-ethynyl-1-methanesulfonylcyclobutane |
Molecular Formula |
C7H10O2S |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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